Cas no 1807007-94-8 (2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide)

• Product Name: 2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide
• CAS No: 1807007-94-8
• MF: C₁₀H₇BrF₆
• MW: 321.057003259659
• CID: 5008657
• Update Time: 2025-06-18

2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide

• Inchi： 1S/C10H7BrF6/c1-5-2-3-6(4-11)8(10(15,16)17)7(5)9(12,13)14/h2-3H,4H2,1H3
• InChI Key： RBLZRDWQYLWOFO-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C)C(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide

Introduction to 2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide (CAS No. 1807007-94-8)

2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide, identified by its CAS number 1807007-94-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of brominated aromatic alcohols, characterized by its unique structural features, including two trifluoromethyl groups and a methyl substituent on a benzyl framework. The presence of these fluorinated moieties imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug development.

The trifluoromethyl group is a key structural element in modern medicinal chemistry due to its ability to enhance metabolic stability, improve lipophilicity, and modulate binding affinity at biological targets. In the context of 2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide, the dual substitution at the 2- and 3-positions further complicates its reactivity and potential applications. This structural motif has been explored in the design of novel therapeutic agents, particularly in the quest for more potent and selective inhibitors.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with higher accuracy. Studies indicate that the electron-withdrawing nature of the trifluoromethyl groups can significantly influence the reactivity of the benzyl bromide moiety, making it a versatile building block for further functionalization. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at specific positions, expanding the synthetic utility of this compound.

In drug discovery pipelines, 2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide has been utilized as a precursor in the synthesis of kinase inhibitors and other small-molecule drugs. The benzyl bromide group serves as a convenient handle for introducing pharmacophoric elements through nucleophilic substitution reactions. Moreover, the presence of multiple fluorine atoms provides opportunities for fine-tuning pharmacokinetic properties, such as solubility and bioavailability.

One notable application of this compound is in the development of agrochemicals, where fluorinated aromatic compounds are known for their enhanced pesticidal activity. The structural features of 2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide align well with this demand, offering a scaffold for designing next-generation crop protection agents. Research has demonstrated that such modifications can lead to compounds with improved efficacy against resistant strains of pests while maintaining environmental safety profiles.

The synthesis of 2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromine atoms at the desired positions, followed by selective methylation and trifluoromethylation. Advances in catalytic methods have streamlined these processes, reducing both reaction times and waste generation.

From a mechanistic perspective, the reactivity of this compound is influenced by its electronic distribution. The electron-deficient nature of the aromatic ring due to the fluorine substituents facilitates electrophilic aromatic substitution reactions, while the benzyl bromide moiety participates in nucleophilic additions or eliminations depending on reaction conditions. This dual reactivity makes it an attractive candidate for constructing complex molecular architectures.

Recent studies have also explored derivatives of 2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide in material science applications. The unique interplay between electronic and steric effects in these compounds can lead to novel materials with tailored properties. For example, polymers incorporating such units may exhibit enhanced thermal stability or optical characteristics due to the presence of fluorinated aromatic moieties.

In conclusion,2,3-Bis(trifluoromethyl)-4-methylbenzyl bromide (CAS No. 1807007-94-8) represents a versatile intermediate with broad applicability across multiple domains of chemical research. Its structural features offer opportunities for innovation in pharmaceuticals, agrochemicals, and advanced materials. As synthetic methodologies continue to evolve, further exploration of this compound’s potential is anticipated to yield groundbreaking advancements.